Cas no 866038-93-9 (1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide)

• Product Name: 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide
• CAS No: 866038-93-9
• MF: C₁₁H₉ClN₄O₂
• MW: 264.66776061058
• CID: 4662424
• Update Time: 2025-06-08

1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide
• 3-Pyridazinecarboxylic acid, 1-(4-chlorophenyl)-1,4-dihydro-4-oxo-, hydrazide

• Inchi： 1S/C11H9ClN4O2/c12-7-1-3-8(4-2-7)16-6-5-9(17)10(15-16)11(18)14-13/h1-6H,13H2,(H,14,18)
• InChI Key： VOJOOOJLMCKSPM-UHFFFAOYSA-N
• SMILES： C1(C(NN)=O)=NN(C2=CC=C(Cl)C=C2)C=CC1=O

Additional information on 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide

1-(4-Chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide (CAS No. 866038-93-9): A Comprehensive Overview

1-(4-Chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide (CAS No. 866038-93-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(4-Chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide is a derivative of pyridazine, a six-membered heterocyclic ring containing two nitrogen atoms. The compound features a chlorophenyl group attached to the pyridazine ring and a carbohydrazide moiety at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 287.75 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

The structural characteristics of 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide have been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have provided valuable insights into the molecular conformation and electronic properties of the compound, which are crucial for understanding its biological activities.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide has been reported in several research papers. One common method involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to form 4-chlorobenzohydrazide, which is then condensed with ethyl acetoacetate to yield the desired product. This multi-step synthesis process is efficient and yields high purity compounds suitable for further biological evaluation.

Another approach involves the reaction of 4-chlorobenzoyl chloride with hydrazine hydrate to form 4-chlorobenzohydrazide, followed by condensation with ethyl acetoacetate in the presence of an acid catalyst. This method has been optimized to improve yield and reduce side reactions, making it a preferred choice for large-scale synthesis.

Biological Activities

1-(4-Chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of the most notable activities is its antitumor potential. Studies have shown that the compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve induction of apoptosis and inhibition of cell proliferation.

In addition to its antitumor properties, 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide has also been investigated for its anti-inflammatory effects. Research indicates that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The promising biological activities of 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess the safety and efficacy of the compound in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects.

In recent years, clinical trials have been initiated to evaluate the potential therapeutic benefits of 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide. Early-phase clinical trials have focused on assessing pharmacokinetics, pharmacodynamics, and safety profiles in human subjects. Preliminary results from these trials are encouraging and suggest that the compound may be effective in treating certain types of cancer and inflammatory diseases.

Conclusion

1-(4-Chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carbohydrazide (CAS No. 866038-93-9) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and properties have been well-characterized through various analytical techniques. The compound's antitumor and anti-inflammatory effects have been validated through extensive preclinical studies, and ongoing clinical trials are further evaluating its therapeutic potential.

The continued research into this compound holds great promise for advancing our understanding of its mechanisms of action and developing new therapeutic strategies for treating various diseases. As more data becomes available from ongoing studies, it is likely that new applications for this compound will be discovered, further expanding its potential impact on human health.